3-(3-Carboxy-4-chlorophenyl)-2-methylbenzoic acid, 95%
Overview
Description
3-(3-Carboxy-4-chlorophenyl)-2-methylbenzoic acid (3-C4CPB) is a chemical compound that has been identified as a potential therapeutic agent in the treatment of various diseases. It is a member of the carboxylic acid family and has been studied for its role in inhibiting the activity of the enzyme monoamine oxidase (MAO) in the brain. 3-C4CPB has been found to be a potent inhibitor of MAO and has been shown to be effective in the treatment of depression and anxiety.
Mechanism of Action
3-(3-Carboxy-4-chlorophenyl)-2-methylbenzoic acid, 95% acts as an inhibitor of MAO, which is an enzyme responsible for breaking down neurotransmitters such as serotonin and dopamine. When 3-(3-Carboxy-4-chlorophenyl)-2-methylbenzoic acid, 95% binds to MAO, it prevents it from breaking down these neurotransmitters, resulting in increased levels of these chemicals in the brain. This increase in neurotransmitter levels can lead to improved mood and reduced anxiety.
Biochemical and Physiological Effects
3-(3-Carboxy-4-chlorophenyl)-2-methylbenzoic acid, 95% has been found to have several biochemical and physiological effects. It has been found to increase levels of serotonin and dopamine in the brain, which can lead to improved mood and reduced anxiety. It has also been found to inhibit the activity of the enzyme MAO, which can lead to increased levels of neurotransmitters in the brain. Additionally, 3-(3-Carboxy-4-chlorophenyl)-2-methylbenzoic acid, 95% has been found to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
3-(3-Carboxy-4-chlorophenyl)-2-methylbenzoic acid, 95% has several advantages and limitations when used in laboratory experiments. One advantage is that it is a potent inhibitor of MAO, which can be used to study the role of MAO in the brain. Additionally, 3-(3-Carboxy-4-chlorophenyl)-2-methylbenzoic acid, 95% is relatively easy to synthesize and is relatively stable in solution. However, 3-(3-Carboxy-4-chlorophenyl)-2-methylbenzoic acid, 95% has a relatively short half-life, which can limit its use in laboratory experiments.
Future Directions
There are several potential future directions for research on 3-(3-Carboxy-4-chlorophenyl)-2-methylbenzoic acid, 95%. One potential direction is to investigate its effects on other enzymes, such as MAO-A and MAO-B. Additionally, further research could be done to investigate the effects of 3-(3-Carboxy-4-chlorophenyl)-2-methylbenzoic acid, 95% on other neurotransmitters, such as norepinephrine and glutamate. Additionally, further research could be done to investigate its effects on other physiological processes, such as inflammation and oxidative stress. Finally, further research could be done to investigate the potential therapeutic uses of 3-(3-Carboxy-4-chlorophenyl)-2-methylbenzoic acid, 95%, such as its use in the treatment of depression and anxiety.
Synthesis Methods
3-(3-Carboxy-4-chlorophenyl)-2-methylbenzoic acid, 95% is synthesized using a three-step process. In the first step, an amine is reacted with an acyl chloride to form an amide. In the second step, the amide is converted to an ester using a condensation reaction. Finally, the ester is reacted with a base to form 3-(3-Carboxy-4-chlorophenyl)-2-methylbenzoic acid, 95%.
Scientific Research Applications
3-(3-Carboxy-4-chlorophenyl)-2-methylbenzoic acid, 95% has been studied extensively in scientific research. It has been used to investigate the role of MAO in the brain and its effects on behavior and mood. It has also been used to study the effects of MAO inhibitors on the body and how they can be used to treat depression and anxiety.
properties
IUPAC Name |
3-(3-carboxy-4-chlorophenyl)-2-methylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClO4/c1-8-10(3-2-4-11(8)14(17)18)9-5-6-13(16)12(7-9)15(19)20/h2-7H,1H3,(H,17,18)(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLMQKDLUOBRWJP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1C(=O)O)C2=CC(=C(C=C2)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30691703 |
Source
|
| Record name | 4'-Chloro-2-methyl[1,1'-biphenyl]-3,3'-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30691703 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261994-05-1 |
Source
|
| Record name | 4'-Chloro-2-methyl[1,1'-biphenyl]-3,3'-dicarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30691703 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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